1,2,3,4-Tetrahydro-1,4-methanonaphthalen-5-amine

• CAS No.: 668492-13-5
• Molecular Formula: C11H13N
• Molecular Weight: 159.23 g/mol
• IUPAC Name: tricyclo[6.2.1.02,7]undeca-2(7),3,5-trien-3-amine
• InChI: InChI=1S/C11H13N/c12-10-3-1-2-9-7-4-5-8(6-7)11(9)10/h1-3,7-8H,4-6,12H2
• InChI Key: BKQHSLRUFYATMH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C3=C2C(=CC=C3)N

Description

1,2,3,4-Tetrahydro-1,4-methanonaphthalen-5-amine is an organic compound with a unique structure that includes a fused ring system

Preparation Methods

The synthesis of 1,2,3,4-Tetrahydro-1,4-methanonaphthalen-5-amine can be achieved through several methods. One common approach involves the reaction of 1,2,3,4-tetrahydro-1,4-methanonaphthalene with amine reagents under specific conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and efficiency .

Chemical Reactions Analysis

1,2,3,4-Tetrahydro-1,4-methanonaphthalen-5-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Substitution reactions, particularly nucleophilic substitution, can occur with halogenated derivatives of the compound, leading to the formation of various substituted products.

Scientific Research Applications

1,2,3,4-Tetrahydro-1,4-methanonaphthalen-5-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,2,3,4-Tetrahydro-1,4-methanonaphthalen-5-amine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to various biochemical effects, depending on the context of its use. The pathways involved may include inhibition or activation of specific enzymes, modulation of receptor activity, and alteration of cellular signaling pathways .

Comparison with Similar Compounds

1,2,3,4-Tetrahydro-1,4-methanonaphthalen-5-amine can be compared with similar compounds such as:

9-(Dichloromethylene)-1,2,3,4-tetrahydro-1,4-methanonaphthalen-5-amine: This compound has similar structural features but includes additional chlorine atoms, which can alter its chemical properties and reactivity.

1,4-Methanonaphthalen-9-ol, 1,2,3,4-tetrahydro-, stereoisomer: This stereoisomer has different spatial arrangements of atoms, leading to variations in its chemical behavior and applications.